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Compound of Interest

Compound Name: Octan-2-one-d5

Cat. No.: B12365059 Get Quote

Essential Safety and Handling Guide for Octan-
2-one-d5
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Octan-2-one-d5 in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe and compliant

handling of this compound.

Compound Identification and Hazards
Octan-2-one-d5 is the deuterated form of Octan-2-one. Due to the isotopic labeling, its

chemical and physical properties are nearly identical to its non-deuterated counterpart.

Therefore, safety and handling precautions for Octan-2-one are directly applicable.

Chemical Properties of Octan-2-one:
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Property Value

Molecular Formula C₈H₁₁D₅O

Molecular Weight approx. 133.24 g/mol

Appearance Colorless liquid

Odor Fruity, apple-like

Boiling Point 173 °C (343 °F)[1][2]

Melting Point -16 °C (3 °F)[1]

Flash Point 63 °C (145 °F)

Density 0.817 g/cm³

Solubility in Water 0.9 g/L at 20 °C[1]

Hazard Identification:

Octan-2-one is classified as a flammable liquid and is harmful in contact with skin and causes

serious eye irritation.[3] It is a volatile organic compound (VOC) and can cause respiratory

irritation.

Hazard GHS Classification Precautionary Statement

Flammability Flammable Liquid, Category 3

Keep away from heat, sparks,

open flames, and hot surfaces.

No smoking.

Acute Toxicity (Dermal)
Acute Toxicity, Dermal,

Category 4

Wear protective

gloves/protective clothing.

Eye Irritation
Serious Eye Damage/Eye

Irritation, Category 2A

Wear eye protection/face

protection.

Aquatic Toxicity

Hazardous to the aquatic

environment, long-term

hazard, Category 3

Avoid release to the

environment.
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Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical to minimize exposure and ensure personal safety.

Protection Type Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Inspect gloves for integrity

before each use.

Prevents skin contact, as the

substance is harmful upon

dermal absorption.

Eye/Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield may be

required for larger quantities or

when splashing is likely.

Protects against splashes that

can cause serious eye

irritation.

Skin and Body Protection

Laboratory coat, closed-toe

shoes, and long pants. For

larger scale operations,

chemical-resistant aprons or

suits may be necessary.

Minimizes skin exposure and

contamination of personal

clothing.

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood. If ventilation is

inadequate, a NIOSH-

approved respirator with

organic vapor cartridges is

required.

Protects against inhalation of

vapors, which can cause

respiratory irritation.

Operational Plan: Step-by-Step Handling Procedure
This section outlines the procedural workflow for handling Octan-2-one-d5 from receipt to

disposal.

Workflow for Handling Octan-2-one-d5:
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Workflow for Handling Octan-2-one-d5

Receiving and Inspection
- Verify container integrity

- Check label for correctness

Secure Storage
- Cool, dry, well-ventilated area

- Flammable liquids cabinet
- Away from ignition sources

Store Immediately

Preparation for Use
- Work in a chemical fume hood

- Don appropriate PPE
- Prepare necessary equipment

Retrieve for Experiment

Handling and Use
- Use smallest practical quantities

- Avoid generating aerosols
- Keep container closed when not in use

Proceed with Work

Spill Management
- Evacuate and ventilate area

- Use absorbent material
- Dispose of as hazardous waste

In case of spill

Waste Collection
- Collect in a designated, labeled, sealed container

- Label as 'Hazardous Waste, Flammable Liquid, Octan-2-one-d5'

Generate Waste

Contain and Collect

Disposal
- Arrange for pickup by certified hazardous waste disposal service

Final Disposal

Click to download full resolution via product page

Workflow for Handling Octan-2-one-d5
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Experimental Protocol:

Preparation:

Ensure the chemical fume hood is operational and has adequate airflow.

Assemble all necessary glassware and equipment. Ensure it is clean, dry, and free of

contaminants.

Don all required PPE as specified in the table above.

Aliquoting and Transfer:

Before opening, cool the container of Octan-2-one-d5 to minimize vapor release.

Perform all transfers and handling within the chemical fume hood.

Use a calibrated pipette or syringe for accurate measurement.

Keep the primary container sealed when not in use.

Reaction Setup:

If the compound is to be used in a reaction, add it slowly to the reaction vessel.

If the reaction is heated, use a well-controlled heating mantle and a condenser to prevent

the escape of volatile compounds.

Post-Experiment:

Quench any reactions appropriately.

Clean all glassware that has been in contact with Octan-2-one-d5. Rinsate should be

collected as hazardous waste.

Disposal Plan
Proper disposal is crucial to ensure environmental protection and regulatory compliance.
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Waste Segregation and Collection:

Liquid Waste: All liquid waste containing Octan-2-one-d5, including unused material,

reaction mixtures, and solvent rinses, must be collected in a designated, properly labeled,

and sealed waste container. The container should be made of a material compatible with

organic solvents.

Solid Waste: Contaminated solid waste, such as pipette tips, absorbent materials from spills,

and gloves, should be collected in a separate, clearly labeled hazardous waste bag or

container.

Labeling and Storage of Waste:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"Octan-2-one-d5," and the associated hazards (e.g., "Flammable Liquid," "Dermal Hazard").

Waste containers should be kept sealed at all times, except when adding waste.

Store waste containers in a designated secondary containment area within a well-ventilated

location, away from ignition sources, and separate from incompatible materials.

Final Disposal Procedure:

Do not dispose of Octan-2-one-d5 down the drain or in regular trash.

Disposal must be handled by a certified hazardous waste management company. Follow

your institution's specific procedures for arranging a hazardous waste pickup.

Provide the waste disposal company with a complete and accurate description of the waste,

including its deuterated nature. While the disposal procedure is the same as for the non-

deuterated analog, accurate labeling is essential for proper handling and documentation.

Used deuterated solvents should be kept separate and clearly marked.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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